(9H-Fluoren-9-yl)methyl 2-oxopyrrolidine-1-carboxylate
Overview
Description
“(9H-Fluoren-9-yl)methyl 2-oxopyrrolidine-1-carboxylate” is an organic compound . It has a molecular formula of C19H15NO5 . It is commonly used in peptide synthesis in solid-phase synthesis .
Synthesis Analysis
The specific synthetic method may vary, but a typical method involves reacting glycylaldehyde with Fmoc-OSu (Fmoc hydroxysuccinimidyl carbonate) followed by alkaline treatment to obtain the desired product .Molecular Structure Analysis
The InChI code for this compound is 1S/C19H17NO3/c21-18-10-5-11-20(18)19(22)23-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2 .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 307.35 . It has good solubility and is soluble in some organic solvents such as dimethyl sulfoxide (DMSO) and chloroform .Scientific Research Applications
Synthesis and Testing of Novel Fluorescence Labels
A carboxyl-selective fluorescence label, 9H-fluoren-2-yl-diaxomethane (FDAM, 6), was developed for detecting carboxyl groups specifically in polysaccharides and low-molecular weight carbohydrates. This label enables the detection of minute amounts of oxidized functionalities in oligosaccharides and cellulosics under harsh conditions, allowing for the first time the obtaining of carboxyl profiles of polysaccharides (Bohrn et al., 2005).
Synthesis and Characterisation of π-Conjugated Derivatives
The synthesis, spectral measurements, and theoretical study of thiophene–fluorene π-conjugated derivatives were presented, indicating that these compounds are suitable candidates for the preparation of electro-optical materials (Lukes et al., 2005).
Aggregation Induced Emission Enhancement
A study introduced a planarizable by intramolecular N⋯H bond 2-((9H-fluoren-9-ylidene)methyl)pyridine fragment featuring Aggregation-Induced Emission Enhancement (AIEE), particularly showing mechanofluorochromic (MFC) properties for its bithiophene derivative (Kuimov et al., 2020).
Fluorene Schiff Base Compounds and UV Properties
Research on the synthesis of two new fluorene Schiff base compounds revealed their UV properties, offering insights into the effects of solvents and molecular structure on absorption spectra, which could be beneficial for developing materials with specific optical properties (Wen-zhong, 2011).
Sensing of Picric Acid, Fe3+, and l-Arginine
New fluorene compounds were synthesized for the highly selective sensing of picric acid, Fe3+, and l-arginine, demonstrating the potential of these compounds in the development of fluorescent sensors (Han et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (9H-Fluoren-9-yl)methyl 2-oxopyrrolidine-1-carboxylate, also known as N-FMOC-2-Pyrrolidinone, is the amino group in peptide synthesis . The compound acts as a protecting group for the amino functionality during peptide synthesis .
Mode of Action
This compound interacts with its targets by forming a covalent bond with the amino group in the peptide chain . This interaction protects the amino group from unwanted side reactions during the synthesis process .
Biochemical Pathways
The compound affects the peptide synthesis pathway. It is used in the step of adding amino acids to a growing peptide chain. By protecting the amino group, it ensures that the peptide chain grows in the desired sequence without disruption from side reactions .
Pharmacokinetics
It is known to be stable at room temperature, which suggests it has good stability and shelf-life .
Result of Action
The molecular effect of this compound’s action is the successful synthesis of peptides with the correct sequence . On a cellular level, these peptides can then go on to perform their intended functions, whether that be as enzymes, hormones, or other types of proteins.
Action Environment
Environmental factors such as temperature and pH can influence the action, efficacy, and stability of this compound. For instance, it is stable at room temperature, suggesting that it can withstand typical laboratory conditions . .
properties
IUPAC Name |
9H-fluoren-9-ylmethyl 2-oxopyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c21-18-10-5-11-20(18)19(22)23-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYEFVOAGFGOPPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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